Cas no 1782050-47-8 (5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine)

• Product Name: 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine
• CAS No: 1782050-47-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 4705006
• Update Time: 2025-05-25

5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-1-methyl-1H-imidazol-2-amine
• 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine

• Inchi： 1S/C8H15N3/c1-8(2,3)6-5-10-7(9)11(6)4/h5H,1-4H3,(H2,9,10)
• InChI Key： LVVWUJLCHOKUEQ-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine

5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine

The compound 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine, with the CAS number 1782050-47-8, is a significant molecule in the field of organic chemistry. This compound belongs to the imidazole derivative family, which has been extensively studied due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a central imidazole ring substituted with a tert-butyl group at position 5 and a methyl group at position 1, along with an amine group at position 2. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine as a promising candidate in drug discovery. Its imidazole core is known for its ability to form hydrogen bonds, making it an attractive scaffold for designing bioactive molecules. The tert-butyl group introduces steric bulk, which can influence the molecule's solubility and permeability—key factors in drug delivery. Additionally, the methyl group at position 1 enhances the molecule's stability and may play a role in modulating its pharmacokinetic properties.

In terms of synthesis, this compound can be prepared via various routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of an appropriate aldehyde with ammonia or an amine derivative, followed by cyclization to form the imidazole ring. The substitution of tert-butyl and methyl groups can be achieved through Friedel-Crafts alkylation or other alkylation techniques, depending on the specific conditions required for each step.

The chemical properties of 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine make it suitable for a wide range of applications. In the pharmaceutical industry, it has been explored as a potential lead compound for anti-inflammatory and anticancer agents. Its ability to act as a ligand in metalloenzyme inhibition has also been investigated, opening avenues for its use in enzyme-targeted therapies.

Furthermore, this compound has shown promise in materials science as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the imidazole ring can coordinate with metal ions, enabling the formation of highly porous structures with applications in gas storage and catalysis.

Recent research has also focused on the electrochemical properties of this compound. Studies have demonstrated its potential as an electrocatalyst in oxygen reduction reactions (ORR), making it a candidate for use in fuel cells and other energy storage devices. The presence of electron-donating groups like tert-butyl and methyl enhances its electron-rich nature, which is crucial for ORR activity.

In conclusion, 5-(Tert-Butyl)-1-methyl-1H-imidazol-2-amine is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization in emerging technologies.